Cas no 86761-91-3 (Dimethyl 2-(pyrimidin-4-yl)malonate)

• Product Name: Dimethyl 2-(pyrimidin-4-yl)malonate
• CAS No: 86761-91-3
• MF: C₉H₁₀N₂O₄
• MW: 210.186702251434
• CID: 706691
• PubChem ID: 14169568
• Update Time: 2025-04-19

Dimethyl 2-(pyrimidin-4-yl)malonate Chemical and Physical Properties

Names and Identifiers

• Dimethyl 2-(pyrimidin-4-yl)malonate
• dimethyl 2-pyrimidin-4-ylpropanedioate
• DIMETHYL-2-(PYRIMIDIN-4-YL)MALONATE
• Dimethyl (pyrimidin-4-yl)propanedioate
• PROPANEDIOICACID, 2-(4-PYRIMIDINYL)-, 1,3-DIMETHYL ESTER
• SB59660
• AKOS015892529
• DIMETHYL2-(PYRIMIDIN-4-YL)MALONATE
• 86761-91-3
• DTXSID20556852
• FT-0715088
• Dimethyl 2-(pyrimidin-4-yl)malonate

• Inchi： 1S/C9H10N2O4/c1-14-8(12)7(9(13)15-2)6-3-4-10-5-11-6/h3-5,7H,1-2H3
• InChI Key： NGCATIQVQXWDHK-UHFFFAOYSA-N
• SMILES： O(C)C(C(C(=O)OC)C1C=CN=CN=1)=O

Computed Properties

• Exact Mass: 210.06405680g/mol
• Monoisotopic Mass: 210.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• Density: 1.266±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (29 g/l) (25 º C),